Cas no 73399-80-1 (2-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID)

• Product Name: 2-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID
• CAS No: 73399-80-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3029825
• PubChem ID: 13884797
• Update Time: 2025-07-21

2-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID
• 73399-80-1
• AKOS017516220
• 2-(2-((Dimethylamino)methyl)phenyl)acetic acid
• 2-[(Dimethylamino)methyl]benzeneacetic acid
• 2-[2-[(dimethylamino)methyl]phenyl]acetic acid
• CS-0434222
• 2-[(Dimethylamino)methyl]benzeneaceticacid
• {2-[(dimethylamino)methyl]phenyl}acetic acid
• SCHEMBL753112

• Inchi： 1S/C11H15NO2/c1-12(2)8-10-6-4-3-5-9(10)7-11(13)14/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key： FHWDVWIFWQGULX-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1CN(C)C)=O

Computed Properties

• Exact Mass: 193.110278721Da
• Monoisotopic Mass: 193.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[(DIMETHYLAMINO)METHYL]-BENZENEACETIC ACID

Comprehensive Overview of 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid (CAS No. 73399-80-1)

2-[(Dimethylamino)Methyl]-Benzeneacetic Acid (CAS No. 73399-80-1) is a specialized organic compound with a unique molecular structure that combines a benzeneacetic acid backbone with a dimethylamino-methyl substituent. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug synthesis and material science. The presence of both carboxylic acid and tertiary amine functional groups makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for pharmaceutical intermediates like 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid has surged, driven by advancements in personalized medicine and targeted drug delivery systems. Researchers are particularly interested in its role as a building block for neurologically active compounds, given its structural similarity to neurotransmitters. This aligns with the growing public interest in mental health therapeutics and cognitive enhancers, topics that frequently trend in scientific discussions and online searches.

The compound's physicochemical properties have been extensively studied. With a molecular weight of 193.24 g/mol and a logP value indicating moderate lipophilicity, it demonstrates favorable characteristics for drug absorption and blood-brain barrier penetration. These attributes make it particularly relevant to current research trends in central nervous system (CNS) drug development, a hot topic in pharmaceutical forums and academic publications.

From a synthetic chemistry perspective, 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid serves as a valuable precursor for chiral auxiliaries and asymmetric catalysts. Its application in enantioselective synthesis has been explored in several peer-reviewed studies, addressing the pharmaceutical industry's need for stereochemically pure compounds. This connects with the broader scientific community's focus on green chemistry and atom economy, concepts that dominate contemporary chemical research discussions.

Analytical characterization of CAS No. 73399-80-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile under various pH conditions and temperature ranges has been documented, providing crucial data for formulation scientists. These technical details respond to frequently searched questions about compound characterization methods and stability testing protocols in online scientific communities.

The commercial availability of 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid has expanded significantly, with multiple suppliers offering it in research quantities. Current market trends show increasing interest from contract research organizations (CROs) and academic laboratories, particularly those working on neuropharmacology projects and medicinal chemistry optimization. This reflects the broader pharmaceutical industry's shift toward specialty chemicals for targeted drug discovery.

Environmental and safety considerations for handling 73399-80-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. These precautions align with current workplace safety trends and frequently searched laboratory best practices in scientific search queries.

Future research directions for 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid may explore its potential in bioconjugation chemistry and prodrug design, areas gaining traction in drug development circles. The compound's structural features make it a candidate for creating targeted drug delivery systems, particularly for CNS disorders - a therapeutic area receiving substantial research funding and public attention due to rising global neurological disease prevalence.

In analytical applications, derivatives of CAS 73399-80-1 have shown promise as chromatographic standards and mass spec internal standards, addressing the analytical chemistry community's need for reliable reference materials. This application niche responds to frequently searched terms like HPLC method development and analytical validation in scientific literature databases.

The patent landscape surrounding 2-[(Dimethylamino)Methyl]-Benzeneacetic Acid reveals its incorporation in several pharmaceutical formulations, particularly those targeting neurodegenerative conditions. This intellectual property activity correlates with current pharmaceutical industry priorities and frequently discussed topics in drug patent strategies among research and development professionals.